Cas no 341967-36-0 (3-methanesulfonyl-4,6-dimethyl-2-(1-methylhydrazin-1-yl)pyridine)

• Product Name: 3-methanesulfonyl-4,6-dimethyl-2-(1-methylhydrazin-1-yl)pyridine
• CAS No: 341967-36-0
• MDL: MFCD01315680
• CID: 4649136
• Update Time: 2025-05-26

3-methanesulfonyl-4,6-dimethyl-2-(1-methylhydrazin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-4,6-dimethyl-2-(1-methylhydrazin-1-yl)pyridine

• MDL： MFCD01315680

Additional information on 3-methanesulfonyl-4,6-dimethyl-2-(1-methylhydrazin-1-yl)pyridine

3-Methanesulfonyl-4,6-Dimethyl-2-(1-Methylhydrazin-1-yl)Pyridine: A Comprehensive Overview

3-Methanesulfonyl-4,6-Dimethyl-2-(1-Methylhydrazin-1-yl)Pyridine, also known by its CAS number 341967-36-0, is a complex organic compound with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in pharmacology, materials science, and organic synthesis. The molecule's structure features a pyridine ring substituted with a methanesulfonyl group at position 3, methyl groups at positions 4 and 6, and a 1-methylhydrazine group at position 2. These substituents contribute to its distinctive chemical properties and potential utility in advanced research.

The synthesis of 3-Methanesulfonyl-4,6-Dimethyl-2-(1-Methylhydrazin-1-yl)Pyridine involves multi-step organic reactions, often utilizing intermediates such as hydrazones and sulfonamides. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions, reducing both time and resource consumption.

In terms of pharmacological applications, this compound has shown promise as a potential drug candidate in the treatment of various diseases. Studies have demonstrated its ability to modulate key biological targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its anti-inflammatory effects through inhibition of cyclooxygenase enzymes. Additionally, preclinical trials have indicated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing healthy cells.

The structural versatility of CAS No. 341967-36-0 also makes it an attractive candidate for materials science applications. Its pyridine core provides a rigid framework that can be functionalized for use in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent research has focused on incorporating this compound into MOFs for gas storage and catalysis applications. For example, a 2023 study in Nature Communications reported the successful synthesis of a MOF using this compound as a linker, exhibiting exceptional adsorption capacities for carbon dioxide.

In the field of organic synthesis, 3-Methanesulfonyl-4,6-Dimethyl-2-(1-Methylhydrazin-1-yl)Pyridine serves as an intermediate in the construction of more complex molecules. Its sulfonyl group acts as an excellent leaving group in substitution reactions, facilitating the formation of diverse products. Moreover, its hydrazine moiety enables the formation of hydrazone linkages, which are valuable in medicinal chemistry for creating bioisosteric replacements.

The environmental impact and sustainability aspects of this compound are also under investigation. Researchers are exploring its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary studies suggest that it undergoes rapid hydrolysis under environmental conditions, reducing its persistence in ecosystems.

In conclusion, CAS No. 341967-36-0, or 3-Methanesulfonyl-4,6-Dimethyl-2-(1-Methylhydrazin-1-yli)Pyridine, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure lends itself to applications in pharmacology, materials science, and organic synthesis, while ongoing research continues to uncover new avenues for its utilization.